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Compound of Interest

Compound Name: Heptaethylene glycol

Cat. No.: B186151 Get Quote

An in-depth exploration of the chemical properties, structure, and applications of

heptaethylene glycol, a versatile polyether compound integral to advancements in medicinal

chemistry and material science.

Introduction
Heptaethylene glycol (HEG) is a member of the polyethylene glycol (PEG) family, a class of

oligomers and polymers of ethylene oxide.[1][2][3] Characterized by its distinct hydrophilic

nature and biocompatibility, HEG has emerged as a critical component in various scientific and

industrial applications.[4][5] Its structure, comprising seven repeating ethylene glycol units

capped with terminal hydroxyl groups, imparts unique solubility characteristics, making it an

effective solubilizer for hydrophobic molecules and a valuable building block in the synthesis of

more complex chemical entities. This guide provides a detailed overview of the chemical and

physical properties of heptaethylene glycol, its structure, and its significant role in drug

development, particularly as a flexible linker in Proteolysis Targeting Chimeras (PROTACs).

Chemical Structure and Identification
Heptaethylene glycol is a linear polyether with two terminal primary hydroxyl groups. These

hydroxyl groups are the primary sites for chemical modification and conjugation.

IUPAC Name: 2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
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Synonyms: 3,6,9,12,15,18-Hexaoxaicosane-1,20-diol

Chemical Structure:

Caption: Chemical structure of heptaethylene glycol.

Physicochemical Properties
The physical and chemical properties of heptaethylene glycol are summarized in the table

below. These properties are crucial for its application in various formulations and chemical

reactions.

Property Value Reference

Molecular Formula C₁₄H₃₀O₈

Molecular Weight 326.38 g/mol

CAS Number 5617-32-3

Appearance
Colorless to light yellow, clear

liquid/oil

Density 1.13 g/cm³ (at 20 °C)

Boiling Point 244 °C at 0.6 mmHg

Melting Point
Not applicable (liquid at room

temperature)

Solubility
Soluble in water and many

organic solvents

Refractive Index n20D 1.46

pKa
Extremely weak basic

(essentially neutral)

Experimental Protocols for Property Determination
Detailed methodologies for the determination of key physical properties of heptaethylene
glycol are outlined below. These protocols are based on standard laboratory practices for
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liquid organic compounds.

Determination of Boiling Point (Thiele Tube Method)
Objective: To determine the boiling point of heptaethylene glycol at reduced pressure.

Materials:

Heptaethylene glycol sample

Thiele tube filled with mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

Vacuum source and manometer

Procedure:

Place a small amount (approximately 0.5 mL) of heptaethylene glycol into the small test

tube.

Invert the capillary tube (sealed end up) and place it inside the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat-

transfer medium (mineral oil) is above the level of the sample.
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Connect the Thiele tube to a vacuum source and a manometer to maintain a constant

pressure (e.g., 0.6 mmHg).

Gently heat the side arm of the Thiele tube. A slow, steady stream of bubbles will emerge

from the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn back into the capillary tube. Record this temperature and the corresponding pressure.

Determination of Density (Pycnometer Method)
Objective: To determine the density of heptaethylene glycol at a specific temperature.

Materials:

Heptaethylene glycol sample

Pycnometer (a specific volume glass flask)

Analytical balance

Constant temperature water bath (e.g., 20 °C)

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in the constant temperature water bath

until it reaches thermal equilibrium (e.g., 20 °C).

Carefully remove any excess water from the top of the pycnometer and dry the outside.
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Weigh the pycnometer filled with water and record its mass (m₂).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with heptaethylene glycol and allow it to reach thermal equilibrium in

the water bath.

Remove any excess liquid, dry the exterior, and weigh the pycnometer filled with the sample,

recording its mass (m₃).

The density of heptaethylene glycol (ρ_sample) is calculated using the following formula,

where ρ_water is the known density of water at the experimental temperature:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Refractive Index (Abbe Refractometer)
Objective: To measure the refractive index of heptaethylene glycol.

Materials:

Heptaethylene glycol sample

Abbe refractometer

Constant temperature water circulator (e.g., 20 °C)

Dropper

Lens paper and ethanol for cleaning

Procedure:

Turn on the refractometer and the constant temperature water circulator, setting the

temperature to 20 °C.

Clean the prism surfaces of the refractometer with lens paper and a small amount of ethanol.

Place a few drops of heptaethylene glycol onto the lower prism using a clean dropper.
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Close the prisms and ensure the liquid spreads evenly between them.

Look through the eyepiece and adjust the light source and mirror to obtain the best

illumination.

Turn the coarse adjustment knob until the light and dark fields appear in the field of view.

Use the fine adjustment knob to bring the dividing line exactly to the center of the crosshairs.

If the dividing line is colored, adjust the chromaticity compensator until the line is sharp and

achromatic.

Read the refractive index value from the scale.

Synthesis of Heptaethylene Glycol
Heptaethylene glycol can be synthesized through various methods. One common laboratory-

scale synthesis involves a Williamson ether synthesis-type reaction.

Synthesis from Tetraethylene Glycol and Triethylene
Glycol Monobenzenesulfonate
Reaction Scheme: This method involves the reaction of the sodium salt of tetraethylene glycol

with triethylene glycol monobenzenesulfonate.

Protocol:

Dissolve one molar equivalent of sodium metal in at least five molar equivalents of

tetraethylene glycol. This is an exothermic reaction and should be performed with caution in

an inert atmosphere (e.g., under nitrogen or argon).

To the resulting sodium tetraethylene glycolate solution, add one molar equivalent of

triethylene glycol monobenzenesulfonate.

Heat the reaction mixture to a temperature between 100 °C and 150 °C.

Maintain this temperature until the reaction is substantially complete, which can be

monitored by the precipitation of sodium benzenesulfonate.
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After cooling, remove the insoluble sodium benzenesulfonate salt by filtration.

The crude heptaethylene glycol is then purified by fractional distillation under vacuum to

separate it from the excess tetraethylene glycol and any other byproducts.

Preparation of Sodium Tetraethylene Glycolate

Williamson Ether Synthesis Purification

Sodium Metal Sodium Tetraethylene Glycolate

Tetraethylene Glycol (excess)

Reaction MixtureTriethylene Glycol Monobenzenesulfonate Crude ProductHeat (100-150°C) FiltrationRemove Sodium Benzenesulfonate Fractional Distillation (vacuum) Pure Heptaethylene Glycol
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Proteasome Degradation Amino Acids

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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